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Compound of Interest

Compound Name: Tris(p-t-butylphenyl) phosphate

Cat. No.: B033044

An In-depth Technical Guide to Tris(p-t-
butylphenyl) phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of Tris(p-t-butylphenyl) phosphate (TBPP), a compound with applications as a
flame retardant and plasticizer.[1][2] This document is intended for researchers, scientists, and
professionals in drug development who may encounter this compound. It includes a summary
of its physicochemical properties, spectroscopic data, and a discussion of its synthesis and
analytical determination. Notably, while its industrial applications are established, publicly
available information regarding its specific biological activities and toxicological profile is
limited, a critical consideration for the target audience. This guide distinguishes TBPP from its
more extensively studied isomer, Tris(2,4-di-tert-butylphenyl) phosphate, and highlights the
current gaps in knowledge regarding its biological effects.

Chemical and Physical Properties

Tris(p-t-butylphenyl) phosphate is an organophosphate ester characterized by three 4-tert-
butylphenyl groups attached to a central phosphate group.[3] At room temperature, it exists as
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a white to pale yellow solid or crystalline powder.[2][4] It is generally insoluble in water but

shows slight solubility in organic solvents like chloroform and methanol.[1][2]

Table 1: General Properties of Tris(p-t-butylphenyl)

phosphate
Property Value Source(s)
CAS Number 78-33-1 [3][5]
Molecular Formula C30H3004P [1]
Molecular Weight 494.60 g/mol [6]
White to pale yellow
Appearance . ) [2][4]
solid/crystalline powder
Odor Characteristic [7]

Table 2: Physicochemical Data for Tris(p-t-butylphenyl)

phosphate

Property Value Source(s)
Melting Point 90-105°C [111819]
B _ 320 °C (at 5 mmHg); 519.5 °C
Boiling Point [1][8]
(at 760 mmHg)
Density 1.08 g/cm3 [1][9]
Flash Point 281.1-285°C [1]8]

Vapor Pressure

2.23 x 1071 mmHg at 25°C

[1]

Water Solubility

Insoluble (9.60 x 10~7 mg/L)

[1](2](8]

Solubility in Organic Solvents

Slightly soluble in chloroform

and methanol

[1](2]

Synthesis and Manufacturing
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The synthesis of triaryl phosphates such as Tris(p-t-butylphenyl) phosphate can be achieved
through the reaction of white phosphorus with the corresponding phenol, catalyzed by diphenyl
diselenide. This method offers a halogen- and transition metal-free route to these compounds.

Another approach involves the transesterification of triphenyl phosphate with p-tert-butylphenol.

[1]

p-tert-butylphenol +
Phosphorylating Agent (e.g., POCL:)

Purification
Crude Tris(p-t-butylphenyl) phosphate (e.9., Recrystallization, Chromatography)

[Tris(p-t-butylphenyl) phosphate Sample IR Spectroscopy
Mass Spectrometry
(e.g., GC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butylphenyl-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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